Cas no 1375471-53-6 (methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate)

• Product Name: methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate
• CAS No: 1375471-53-6
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• MDL: MFCD21602630
• CID: 4594633
• PubChem ID: 72120571
• Update Time: 2025-07-20

methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-(3-amino-2-oxo-1-pyrrolidinyl)-, methyl ester

• MDL： MFCD21602630
• Inchi： 1S/C10H12N2O3S/c1-15-10(14)6-3-5-16-9(6)12-4-2-7(11)8(12)13/h3,5,7H,2,4,11H2,1H3
• InChI Key： DXKAWRKZGXAWQY-UHFFFAOYSA-N
• SMILES： C1(N2CCC(N)C2=O)SC=CC=1C(OC)=O

Additional information on methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate (CAS No. 1375471-53-6)

Methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate (CAS No. 1375471-53-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a thiophene ring with a pyrrolidinone moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure, featuring an amino group and an ester functionality, allows for diverse chemical modifications, catering to applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, especially in oncology and neurology. The compound's CAS No. 1375471-53-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate typically involves multi-step reactions, including amide coupling and cyclization strategies. Its thiophene-3-carboxylate segment is pivotal for enhancing solubility and bioavailability in drug formulations. Moreover, the 2-oxopyrrolidin core is a common pharmacophore in nootropics and anti-inflammatory drugs, aligning with trends in central nervous system (CNS) drug development.

From an industrial perspective, this compound is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic methods have optimized its production, reducing waste and energy consumption—a critical factor given the growing emphasis on sustainable synthesis. Laboratories and manufacturers often prioritize CAS 1375471-53-6 for its balance of reactivity and stability, which simplifies storage and handling.

In the context of AI-driven drug discovery, methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate has been flagged in computational screenings for its molecular docking potential. Virtual libraries frequently include this scaffold to explore structure-activity relationships (SAR), addressing queries like "how to modify thiophene derivatives for improved potency." Such applications resonate with the rise of machine learning in chemistry, a hot topic in 2024.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity for high-value applications. Its carboxylate methyl ester group also facilitates derivatization, a feature exploited in prodrug design. These attributes make it a recurring subject in patents and peer-reviewed journals, particularly in discussions about intellectual property in medicinal chemistry.

As regulatory standards evolve, CAS No. 1375471-53-6 remains compliant with global safety guidelines, avoiding classifications as a hazardous substance. This compliance supports its use in GMP-certified facilities, where it contributes to the production of high-purity intermediates. The compound's stability under ambient conditions further enhances its practicality for global supply chains.

Looking ahead, methyl 2-(3-amino-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate is poised to play a pivotal role in precision medicine. Its adaptability aligns with trends toward personalized therapeutics, where modular scaffolds are essential. For researchers querying "novel thiophene-based drug candidates," this compound offers a robust starting point, bridging gaps between synthetic feasibility and clinical potential.